Cas no 946484-82-8 (Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate
• CAS No: 946484-82-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 2151480
• PubChem ID: 22456683
• Update Time: 2025-06-14

Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-formyl-2-methylpyrrolidine-1-carboxylic acid 1-tert-butyl ester
• tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate
• IAZFNKZRJHARAP-UHFFFAOYSA-N
• 2-formyl-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (rac)-2-formyl-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-7-5-6-11(12,4)8-13/h8H,5-7H2,1-4H3
• InChI Key： IAZFNKZRJHARAP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C=O)C)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate (CAS: 946484-82-8) in Chemical Biology and Pharmaceutical Research

Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate (CAS: 946484-82-8) is a versatile intermediate in organic synthesis and pharmaceutical research. Recent studies have highlighted its significance in the development of novel bioactive compounds, particularly in the fields of medicinal chemistry and drug discovery. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the key areas of interest is the role of Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate as a building block for the synthesis of complex molecules. Recent publications have demonstrated its utility in the construction of pyrrolidine-based scaffolds, which are prevalent in many biologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to synthesize a series of potent kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic applications, researchers have explored the biological properties of derivatives derived from Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibit significant anti-inflammatory and antimicrobial activities. These findings suggest that further optimization of this scaffold could lead to the development of new therapeutic agents for treating infectious diseases and inflammatory disorders.

Another notable advancement is the use of Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate in the development of prodrugs. A 2024 study in the European Journal of Pharmaceutical Sciences highlighted its role in enhancing the bioavailability of poorly soluble drugs. By incorporating this moiety into prodrug designs, researchers achieved improved pharmacokinetic profiles, paving the way for more effective drug formulations.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as documented in a 2023 article in Organic Process Research & Development. These advancements are critical for ensuring the compound's availability for further research and commercial applications.

In conclusion, Tert-butyl 2-formyl-2-methylpyrrolidine-1-carboxylate (CAS: 946484-82-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to prodrug development, underscore its importance in the field. Future research should focus on expanding its utility and addressing the remaining synthetic challenges to fully realize its potential.